Cas no 2228588-59-6 (3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228588-59-6
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 5923047
• PubChem ID: 165948270
• Update Time: 2025-10-28

3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1807188
• 2228588-59-6
• [3-(1H-indol-6-yl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C14H18N2/c1-14(2)11(8-15)13(14)10-4-3-9-5-6-16-12(9)7-10/h3-7,11,13,16H,8,15H2,1-2H3
• InChI Key： CASYNIHDYGRVJV-UHFFFAOYSA-N
• SMILES： NCC1C(C2=CC=C3C=CNC3=C2)C1(C)C

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine

3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228588-59-6): An Emerging Compound in Medicinal Chemistry

3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228588-59-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of 3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine is characterized by a cyclopropyl ring attached to a substituted indole moiety. The presence of the cyclopropyl group imparts rigidity to the molecule, which can influence its conformational flexibility and binding affinity to various biological targets. This structural feature is particularly interesting from a medicinal chemistry perspective, as it can enhance the compound's selectivity and potency.

Recent studies have explored the potential therapeutic applications of 3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine has also shown promise in neuroprotective studies. Research has indicated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine have been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a drug. However, more detailed pharmacokinetic and pharmacodynamic studies are needed to fully understand its behavior in vivo.

Toxicity studies on 3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine have also been conducted to ensure its safety profile. Preliminary results indicate that this compound has low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings are encouraging and support the continued exploration of this compound for clinical applications.

The synthesis of 3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine has been optimized using modern synthetic methods to improve yield and purity. Various synthetic routes have been reported, including those involving palladium-catalyzed cross-coupling reactions and organometallic reagents. These advancements in synthetic chemistry have facilitated the production of high-quality samples for biological testing and further development.

In conclusion, 3-(1H-indol-6-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2228588-59-6) represents an exciting new compound with potential therapeutic applications in the treatment of inflammatory diseases and neurological disorders. Its unique structural features and favorable biological properties make it a valuable candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover more about this compound's mechanisms of action and safety profile, it holds promise as a future therapeutic agent.